
Navigating the Safe Handling of 6-Bromo-2,3-
dihydrobenzofuran: A Comprehensive Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-Bromo-2,3-dihydrobenzofuran

Cat. No.: B067905 Get Quote

For Immediate Use by Laboratory Professionals

This document provides essential safety protocols and logistical information for the handling

and disposal of 6-Bromo-2,3-dihydrobenzofuran (CAS No. 189035-22-1). Designed for

researchers, scientists, and professionals in drug development, this guide delivers procedural,

step-by-step instructions to ensure safe laboratory operations and mitigate risks associated

with this compound.

Hazard Identification and Personal Protective
Equipment (PPE)
6-Bromo-2,3-dihydrobenzofuran is classified with the following hazards:

Harmful if swallowed (Acute toxicity, oral - Category 4).[1][2]

Causes skin irritation (Skin irritation, Category 2).[1][2]

Causes serious eye irritation (Serious eye damage/eye irritation, Category 2A).[1][2]

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory

tract irritation, Category 3).[1][2]

Adherence to stringent PPE protocols is mandatory to minimize exposure. The following table

summarizes the recommended personal protective equipment for handling this compound.
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Protection Type Recommended Equipment Specification & Rationale

Eye and Face Protection
Chemical safety goggles with

side-shields or a face shield.

Must conform to ANSI Z87.1

(US) or EN 166 (EU) standards

to protect against splashes

and dust.[3] A face shield is

recommended when handling

larger quantities where the risk

of splashing is increased.

Hand Protection Chemical-resistant gloves.

Nitrile or neoprene gloves are

recommended for handling

halogenated aromatic

compounds.[4] Always inspect

gloves for integrity before use

and change them immediately

if contaminated. For prolonged

contact, consider double-

gloving. Consult the glove

manufacturer's specific

chemical resistance data.

Body Protection Laboratory coat.

A fully buttoned, long-sleeved

laboratory coat is required to

protect skin and personal

clothing from contamination.

For tasks with a higher risk of

splashes, a chemically

resistant apron over the lab

coat is advised.

Respiratory Protection NIOSH/MSHA-approved

respirator.

To be used in the absence of

or in addition to a chemical

fume hood, especially if dust or

aerosols are generated. An air-

purifying respirator with an

organic vapor (OV) cartridge is

recommended.[5] A P95 or

N95 particulate filter may be
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necessary if handling the solid

form generates dust.[4] A

cartridge change-out schedule

must be established.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 6-Bromo-2,3-dihydrobenzofuran is crucial for laboratory

safety.

2.1. Preparation and Engineering Controls

Ventilation: All handling of 6-Bromo-2,3-dihydrobenzofuran, including weighing and

transfers, must be conducted within a certified chemical fume hood to minimize inhalation

exposure.[6]

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and have been recently tested.

Gather Materials: Assemble all necessary PPE and inspect for any defects. Have spill

cleanup materials (e.g., inert absorbent, sealed waste containers) available in the immediate

work area.

2.2. Handling

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound, before breaks, and at the end of the workday.

Avoid Contamination: Do not eat, drink, or smoke in the laboratory.[7]

Transfers: When transferring the solid, use a spatula or weighing paper to avoid generating

dust. For solutions, transfer liquids carefully to prevent splashing.

Storage: Keep the container tightly closed when not in use and store it in a cool, dry, and

well-ventilated area away from incompatible materials such as strong oxidizing agents.[3][8]

Disposal Plan
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Proper disposal of 6-Bromo-2,3-dihydrobenzofuran and associated waste is critical to

prevent environmental contamination and ensure regulatory compliance.

3.1. Waste Segregation and Collection

Identify as Halogenated Waste: This compound is a brominated organic and must be

disposed of as halogenated organic waste.[1][6]

Solid Waste: Collect unused 6-Bromo-2,3-dihydrobenzofuran and any contaminated

disposable materials (e.g., gloves, weighing paper) in a designated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste: Solutions containing this compound should be collected in a separate, labeled

hazardous waste container for halogenated organic liquids. Do not mix with non-halogenated

waste.[1]

Contaminated Glassware: Rinse contaminated glassware three times with a suitable organic

solvent (e.g., acetone or ethanol). Collect the rinsate as halogenated liquid waste.

3.2. Storage and Disposal

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "6-Bromo-2,3-dihydrobenzofuran," and the appropriate hazard pictograms.

[2]

Storage: Store waste containers in a designated satellite accumulation area that is secure

and well-ventilated.

Disposal: Arrange for the collection of hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor. Do not pour this chemical down the drain.[2]

Emergency Procedures
4.1. First-Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[3]
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Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate

medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[3]

4.2. Spill Response

The following workflow should be followed in the event of a chemical spill.
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Workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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